Cas no 41430-25-5 (3,5-dinitro-4-hydroxybenzoic acid)
41430-25-5 structure
Product Name:3,5-dinitro-4-hydroxybenzoic acid
3,5-dinitro-4-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dinitro-4-hydroxybenzoic acid
- AS-62934
- 4-Hydroxy-3,5-dinitrobenzoic acid #
- Benzoic acid, 4-hydroxy-3,5-dinitro-
- SCHEMBL503443
- 8H7CH6XVL8
- InChI=1/C7H4N2O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10H,(H,11,12
- 1019-52-9
- MFCD00017000
- NS00023094
- STK370820
- UNII-8H7CH6XVL8
- CS-0321528
- EINECS 213-814-8
- DTXSID30144325
- AG-205/03640024
- 4-Hydroxy-3,5-dinitrobenzoic acid
- 3 5-Dinitro-4-Hydroxybenzoic Acid
- 4-hydroxy-3,5-dinitro-benzoic acid
- 41430-25-5
- AKOS000482900
-
- Inchi: 1S/C7H4N2O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10H,(H,11,12)
- InChI Key: GBSWIDSKAJFWMF-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C(=O)O)=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 228.00185047g/mol
- Monoisotopic Mass: 228.00185047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 149Ų
Experimental Properties
- Melting Point: 245 °C (dec.)(lit.)
3,5-dinitro-4-hydroxybenzoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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